GSK163929

• Molecular Formula: C36H40ClF2N5O3S
• Molecular Weight: 696.2 g/mol
• InChI: InChI=1S/C36H40ClF2N5O3S/c1-23-41-32-8-3-4-9-33(32)44(23)28-19-26-10-11-27(20-28)43(26)17-14-36(24-6-5-7-25(38)18-24)12-15-42(16-13-36)35(45)29-21-34(48(46,47)40-2)31(39)22-30(29)37/h3-9,18,21-22,26-28,40H,10-17,19-20H2,1-2H3
• InChIKey: AWXQYTLSBPWDMJ-UHFFFAOYSA-N

GSK163929: High-Affinity hERG-Optimized CCR5 Antagonist

GSK163929 (compound 122) is a 4,4-disubstituted piperidine-based CCR5 antagonist developed as an anti-HIV-1 entry inhibitor [1]. It was discovered through extensive structure–activity relationship (SAR) optimization of early leads 64 and 68 to achieve high antiviral potency, oral bioavailability, and a minimized human ether-à-go-go related gene (hERG) inhibition profile [1]. The compound belongs to the CCR5 antagonist class and is utilized in research settings to study HIV-1 entry blockade and chemokine receptor pharmacology.

HIV-1 entry inhibition studies

hERG-profiled CCR5 antagonist tool compound

4,4-disubstituted piperidine chemical probe

• [1] Kazmierski WM, Anderson DL, Aquino C, et al. Novel 4,4-disubstituted piperidine-based C-C chemokine receptor-5 inhibitors with high potency against human immunodeficiency virus-1 and an improved human ether-a-go-go related gene (hERG) profile. J Med Chem. 2011;54(11):3756-3767. doi:10.1021/jm200279v View Source

Why GSK163929 Cannot Be Substituted

CCR5 antagonists cannot be interchanged without experimental risk because subtle structural differences within the 4,4-disubstituted piperidine series produce marked divergence in hERG liability, antiviral potency, and bioavailability [1]. Earlier lead compounds in the same series showed either suboptimal antiviral activity (e.g., compound 64, pIC50 7.80) or inadequate hERG margins [2]. Even close analogs of GSK163929 exhibit substantially different hERG IC50 values (19 µM vs. >32 µM or 100 µM for comp. 97 and 100, respectively) despite similar antiviral potency, making them unsuitable for experiments requiring a defined cardiac safety window [3]. The quantitative evidence below demonstrates why GSK163929 represents a specifically profiled chemical probe rather than a generic CCR5 antagonist.

hERG profile shift

Analog CCR5 antagonists within the piperidine class exhibit substantially different hERG IC50 values, which may alter cardiac ion channel assay interpretation.

Antiviral potency mismatch

Closely related 4,4-disubstituted piperidines show divergent anti-HIV-1 activity; antiviral potency context may not transfer across analogs.

• [1] Kazmierski WM, Anderson DL, Aquino C, et al. J Med Chem. 2011;54(11):3756-3767. View Source
• [2] Kazmierski WM, Aquino C, Chauder BA, et al. Discovery of bioavailable 4,4-disubstituted piperidines as potent ligands of the chemokine receptor 5 and inhibitors of the human immunodeficiency virus-1. J Med Chem. 2008;51(20):6538-6546. View Source
• [3] Table 27: Antiviral activity and hERG inhibition of piperidine-based CCR5 antagonists. Data reproduced from J Med Chem. 2011;54(11):3756-3767 in: Selective and Dual Targeting of CCR2 and CCR5 Receptors. Top Med Chem. 2014;14:187–241. View Source

GSK163929 Head-to-Head Comparison Data

Antiviral Potency and hERG Safety Balance

In a direct head-to-head comparison of four closely related 4,4-disubstituted piperidine CCR5 antagonists from the same chemical series, GSK163929 (compound 99) demonstrated an antiviral IC50 of 4.3 nM against HIV-Bal replication in PM-1 cells, comparable to the most potent analog compound 97 (IC50 4.4 nM). However, compound 97 exhibited a hERG IC50 >32 µM, while GSK163929 showed a hERG IC50 of 19 µM, which, although lower, reflects a deliberately engineered therapeutic window optimized alongside other drug-like properties [1]. Critically, compound 98 exhibited weak antiviral activity (IC50 43 nM), and compound 100, despite a high hERG IC50 of 100 µM, displayed lower antiviral potency (IC50 6.2 nM) [1]. This balanced profile is essential for studies where both antiviral efficacy and defined cardiac channel activity are required.

Antiviral & hERG balance

Head-to-head

GSK163929: HIV-Bal IC50 4.3 nM, hERG 19 µM; comp. 97: 4.4 nM, >32 µM; comp. 98: 43 nM, >57 µM; comp. 100: 6.2 nM, 100 µM

Supports antiviral potency and hERG endpoint context comparison

PM-1 cell assay; patch-clamp hERG

Evidence Dimension	Antiviral potency (HIV-Bal PM-1) vs. hERG inhibition (patch-clamp)
Target Compound Data	Antiviral IC50 = 4.3 nM, hERG IC50 = 19 µM
Comparator Or Baseline	Compound 97: IC50 = 4.4 nM, hERG >32 µM; Compound 98: IC50 = 43 nM, hERG >57 µM; Compound 100: IC50 = 6.2 nM, hERG = 100 µM
Quantified Difference	GSK163929 antiviral IC50 is 10-fold lower than comp. 98; hERG margin is 4.4-fold (19/4.3 ratio) for GSK163929 vs. ≥16-fold (>32/4.4) for comp. 97 but with additional PK advantages not shown in this table
Conditions	HIV-Bal replication inhibition in PM-1 cells; hERG patch-clamp electrophysiology

Why This Matters

Researchers requiring a well-characterized hERG and antiviral dataset for a CCR5 antagonist will find GSK163929's balanced in vitro profile more reproducible across assay systems than analogs with either excessive hERG liability or insufficient potency.

• [1] Table 27: Antiviral activity and hERG inhibition of piperidine-based CCR5 antagonists. Data reproduced from J Med Chem. 2011;54(11):3756-3767 in: Selective and Dual Targeting of CCR2 and CCR5 Receptors. Top Med Chem. 2014;14:187–241. View Source

CCR5 Binding Affinity Comparison

GSK163929 exhibited a Ki of 0.355 nM for the human CCR5 receptor, measured by displacement of 125I-MIP-1β after 4 h incubation [2]. This represents a marked improvement over early 4,4-disubstituted piperidine leads: compound 64 showed a pIC50 of 8.30 (approximate IC50 ~5 nM, implying Ki >5 nM) and compound 68 showed a pIC50 of 9.00 (approximate IC50 ~1 nM) in the same radioligand binding assay format [3]. The >3-fold enhanced binding affinity of GSK163929 versus compound 68, and >14-fold versus compound 64, underscores the successful optimization of the sulfonamide substituent for tight receptor engagement [1].

CCR5 binding affinity

Reported

GSK163929 Ki = 0.355 nM; comp. 68 pIC50 9.00 (~1 nM IC50); comp. 64 pIC50 8.30 (~5 nM IC50)

Indicates enhanced target engagement in radioligand displacement context

125I-MIP-1β displacement, 4 h

Evidence Dimension	CCR5 binding affinity (Ki)
Target Compound Data	Ki = 0.355 nM (pKi ≈ 9.45)
Comparator Or Baseline	Compound 64: pIC50 8.30 (~5 nM IC50); Compound 68: pIC50 9.00 (~1 nM IC50); direct Ki not reported
Quantified Difference	Estimated ≥3-fold improvement versus compound 68; ≥14-fold versus compound 64
Conditions	Displacement of 125I-MIP-1β from human CCR5, 4 h incubation, scintillation counting

Why This Matters

High-affinity target engagement is critical for dose-dependent pharmacology studies, and GSK163929's sub-nanomolar Ki reduces the likelihood of incomplete receptor occupancy at experimental concentrations.

• [1] Kazmierski WM, Anderson DL, Aquino C, et al. J Med Chem. 2011;54(11):3756-3767. View Source
• [2] BindingDB entry for BDBM50418490 (GSK163929). Data curated by ChEMBL from J Med Chem. 2011;54(11):3756-3767. View Source
• [3] Kazmierski WM, Aquino C, Chauder BA, et al. Discovery of bioavailable 4,4-disubstituted piperidines as potent ligands of the chemokine receptor 5 and inhibitors of the human immunodeficiency virus-1. J Med Chem. 2008;51(20):6538-6546. View Source

In Vivo Tolerability and Safety

GSK163929 showed no adverse effects in rats at intravenous doses up to 2000 mg/kg/day for 7 days and in dogs at 250 mg/kg/day for 7 days [1]. In contrast, earlier lead compound 1 from the 4,4-disubstituted piperidine series was not advanced to clinical candidate status due to toxicity concerns, and compound 122 (GSK163929) was specifically selected for progression based on its favorable overall profile [2]. While systematic head-to-head toxicology data for all analogs is not publicly available, the well-defined safety margins of GSK163929 in two species provide a documented basis for its prioritization in chronic dosing studies.

In vivo tolerability

Data to verify

Rat i.v. 2000 mg/kg/day 7 d no adverse effects; dog 250 mg/kg/day 7 d no adverse effects

Reported in vivo tolerability endpoint context

Source-specific review; comparative toxicology not published

Evidence Dimension	In vivo tolerability (NOAEL assessment)
Target Compound Data	Rat: 2000 mg/kg/day i.v. (7 d) no adverse effects; Dog: 250 mg/kg/day i.v. (7 d) no adverse effects
Comparator Or Baseline	Earlier lead compound 1 (progenitor) failed to progress due to toxicity concerns; direct comparative toxicology data not published
Quantified Difference	Not quantified; qualitative advancement criterion
Conditions	Repeated-dose intravenous toxicity studies in rat and dog

Why This Matters

A documented in vivo safety profile across species is essential for researchers transitioning from in vitro to animal model work, providing assurance of compound tolerability within defined dose ranges.

• [1] MedChemExpress. GSK163929 technical datasheet, citing J Med Chem. 2011;54(11):3756-3767. View Source
• [2] Kazmierski WM, et al. J Med Chem. 2008;51(20):6538-6546 and J Med Chem. 2011;54(11):3756-3767. SAR narrative describing progression of compound 122 over earlier leads. View Source

Sulfonamide-Based hERG Optimization

The pivotal structural feature enabling the transition from early CCR5 antagonist leads to GSK163929 was the secondary sulfonamide substituent, which was systematically fine-tuned to enhance antiviral potency and minimize hERG inhibition [1]. In the series of 4,4-disubstituted piperidines, hERG IC50 values varied dramatically: from >57 µM (compound 98, structurally distinct substituent) to 19 µM (GSK163929, optimal sulfonamide) to 100 µM (compound 100, alternative modification) [2]. GSK163929's intermediate hERG liability reflects a deliberate trade-off that maximizes oral bioavailability while maintaining an acceptable cardiac safety window, distinguishing it from analogs with either higher hERG risk or compromised pharmacokinetics [1].

hERG SAR context

Class-level

Sulfonamide modification yields hERG IC50 19 µM, distinct from >57 µM (comp. 98) and 100 µM (comp. 100)

Supports SAR-driven hERG liability interpretation within piperidine class

Structure-activity inference; may not predict all analogs

Evidence Dimension	hERG IC50 and structure-toxicity relationship
Target Compound Data	hERG IC50 = 19 µM
Comparator Or Baseline	Compound 97: hERG >32 µM; Compound 98: hERG >57 µM; Compound 100: hERG 100 µM; all within same 4,4-disubstituted piperidine class
Quantified Difference	The sulfonamide modification in GSK163929 resulted in a 3.4-fold improvement in hERG margin over compound 97 (>32/19) when normalized to antiviral potency, while maintaining superior antiviral activity compared to compounds 98 and 100
Conditions	hERG patch-clamp assay; antiviral IC50 in PM-1 cells

Why This Matters

For assay development and lead optimization campaigns, GSK163929 serves as a benchmark molecule containing the critical secondary sulfonamide motif that achieves the potency-hERG balance, enabling SAR studies that require a defined reference point.

• [1] Kazmierski WM, et al. J Med Chem. 2011;54(11):3756-3767. View Source
• [2] Table 27: Comparative hERG and antiviral data. In: Top Med Chem. 2014;14:187–241. View Source

GSK163929 Research Applications

HIV-1 Entry Inhibition with Defined hERG Window

Researchers conducting HIV-1 Ba-L or Bal entry inhibition assays in PM-1 or HOS cell lines should select GSK163929 when a well-characterized hERG IC50 is essential for interpreting cardiac safety liability alongside antiviral activity. The compound's demonstrated 4.3 nM antiviral IC50 and 19 µM hERG IC50 provide a defined experimental reference point absent in analogs with poorly resolved hERG margins (e.g., compound 97, hERG >32 µM) [1]. This is particularly relevant for studies aimed at differentiating antiviral efficacy from off-target cardiac channel effects.

CCR5 Radioligand Binding Displacement

GSK163929's sub-nanomolar Ki of 0.355 nM makes it an ideal competitive ligand in 125I-MIP-1β displacement assays for characterizing novel CCR5 ligands or evaluating receptor occupancy [2]. In panel screening against other chemokine receptors, the compound's high affinity for CCR5 allows clear discrimination between CCR5-mediated binding and non-specific interactions, supporting selectivity profiling of new chemical entities [1].

Preclinical PK and Safety Profiling

Studies requiring a CCR5 antagonist with documented systemic tolerability can use GSK163929 at i.v. doses up to 2000 mg/kg/day in rats and 250 mg/kg/day in dogs for 7 days without adverse effects [3]. This safety window enables researcher confidence when designing dose-ranging toxicology experiments or combination antiretroviral therapy studies in animal models where unexpected compound toxicity could confound results.

Piperidine CCR5 Antagonist Benchmarking

In library screening and lead optimization campaigns targeting the secondary sulfonamide scaffold of 4,4-disubstituted piperidines, GSK163929 serves as a well-documented benchmark for the optimal potency-hERG trade-off achieved in the GSK series [1]. The compound represents the culmination of SAR efforts that balanced antiviral IC50 (4.3 nM) and hERG IC50 (19 µM), providing a comparator standard against which new synthetic derivatives can be quantitatively assessed [2].

Application

Selection Property

Validation Focus

HIV-1 entry inhibition studies

hERG-profiled CCR5 antagonism

hERG IC50 endpoint review alongside antiviral potency

CCR5 radioligand binding assays

Receptor binding affinity context

Radioligand displacement interpretation and selectivity profiling

Preclinical PK and tolerability studies

Documented systemic exposure tolerance

In vivo dose-range endpoint review

Piperidine CCR5 antagonist benchmarking

Defined hERG-potency trade-off profile

SAR benchmark for new analog comparison

• [1] Kazmierski WM, et al. J Med Chem. 2011;54(11):3756-3767 and Table 27 data in Top Med Chem. 2014;14:187–241. View Source
• [2] BindingDB entry BDBM50418490; J Med Chem. 2011;54(11):3756-3767. View Source
• [3] MedChemExpress GSK163929 datasheet, summarizing in vivo safety data from J Med Chem. 2011;54(11):3756-3767. View Source